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Introduction

Dichloromethyl methyl ether (DCME), with the chemical formula C2H4ClI20, is a halogenated
ether that serves as a valuable reagent in organic synthesis.[1][2][3] It is a colorless liquid
characterized by a pungent, chloroform-like odor.[1][3][4] Structurally, it features a methoxy
group attached to a dichloromethyl group, which imparts significant reactivity, making it a potent
electrophile.[5] This technical guide provides an in-depth overview of the physical and chemical
properties of dichloromethyl methyl ether, its synthesis, key applications, and relevant

experimental protocols.

Physical and Chemical Properties

Dichloromethyl methyl ether is a volatile and flammable liquid.[6][7] It is soluble in most
organic solvents but reacts with water.[1][4][6] The key physical and chemical properties are
summarized in the tables below.

Physical Properties
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Property Value Reference
Molecular Formula C2H4CI20 [11031181191
Molecular Weight 114.96 g/mol [31[6]1[81[9]
Appearance Colorless liquid [6][8]
Boiling Point 85 °C [819]
Density 1.271 g/mL at 25 °C [8][9]

Refractive Index

n20/D 1.431

[8]1°]

Vapor Pressure

84 hPa at 20 °C

[8]

Flash Point

42 °C (107.6 °F)

[9]

Solubility

Soluble in most organic

solvents; reacts with water.

[1](6]

Chemical Properties and Hazards
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Property Description Reference

Reacts with water to form
hydrochloric acid and

Reactivity formaldehyde.[4] Incompatible
with strong oxidizing agents
and acids.[4][6]

Highly flammable liquid and
Flammability vapor.[6][7] Vapors may form

explosive mixtures with air.[7]

Toxic by inhalation, in contact

Toxicit with skin, and if swallowed.[6]
OXiCi

Y Causes severe skin burns and

eye damage.[6][7]

Limited evidence of a
carcinogenic effect; considered

Carcinogenicit
J Y a potential carcinogen.[1][4][6]

[8]

Store in a cool, well-ventilated
place, away from moisture and
Storage incompatible materials.[7][10]
Recommended storage
temperature is 2-8°C.[3][9]

Synthesis of Dichloromethyl Methyl Ether

Dichloromethyl methyl ether can be synthesized through various methods, with one of the
most common being the reaction of methyl formate with phosphorus pentachloride.[2][8][11]

Experimental Protocol: Synthesis from Methyl Formate

This protocol is adapted from a procedure published in Organic Syntheses.[11]

Materials:
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Phosphorus pentachloride (PCls)

Phosphorus oxychloride (POCIs)

Methyl formate (dried over sodium sulfate)

Ice bath

Three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel

Distillation apparatus

Procedure:

In a 2-liter three-necked flask, prepare a suspension of 832 g (4.0 moles) of phosphorus
pentachloride in 250 ml of phosphorus oxychloride.[11]

Cool the flask in an ice bath to maintain a temperature of 10-20°C.[11]

Slowly add 264 g (4.4 moles) of methyl formate to the stirred suspension over approximately
1.75 hours.[11]

After the addition is complete, continue stirring the mixture at a temperature below 30°C for
about 1 hour, or until all the phosphorus pentachloride has dissolved.[11]

Replace the reflux condenser with a distilling head and distill the reaction mixture under
reduced pressure (80—120 mm Hg) with a bath temperature of 50-65°C.[11]

Collect the distillate in a receiver cooled to -10° to -20°C.[11]

Redistill the collected fraction (boiling point 80-100°C) through a vacuum-jacketed column to
obtain pure dichloromethyl methyl ether (boiling point 82—-85.5°C).[11]

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. All

reagents are corrosive and moisture-sensitive. Appropriate personal protective equipment,

including gloves, goggles, and a face shield, must be worn.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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